Cas no 932918-86-0 (5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 932918-86-0
• MF: C₁₄H₂₄N₄O₃S₂
• MW: 360.495360374451
• CID: 3046935
• PubChem ID: 17126952
• Update Time: 2025-06-08

5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• AKOS003399909
• 5-[1-(ethylsulfonyl)piperidin-3-yl]-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• ALBB-003587
• 5-[1-(ethanesulfonyl)piperidin-3-yl]-4-(oxolan-2-ylmethyl)-2H-1,2,4-triazole-3-thione
• AKOS017258926
• BBL017787
• 932918-86-0
• 3-(1-ethylsulfonylpiperidin-3-yl)-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• CS-0325743
• STK482478
• 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C14H24N4O3S2/c1-2-23(19,20)17-7-3-5-11(9-17)13-15-16-14(22)18(13)10-12-6-4-8-21-12/h11-12H,2-10H2,1H3,(H,16,22)
• InChI Key： KBISCBOHEUHMAZ-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC(C2=NNC(N2CC2CCCO2)=S)C1)(=O)=O

Computed Properties

• Exact Mass: 360.12898299g/mol
• Monoisotopic Mass: 360.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 115Ų

Additional information on 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS: 932918-86-0)

The compound 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS: 932918-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-thiol core and functionalized piperidine and tetrahydrofuran moieties, exhibits promising pharmacological properties. Recent studies have focused on its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a robust synthetic route for 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving the condensation of piperidine derivatives with tetrahydrofuran-containing intermediates, followed by thiolation to yield the final product. The study also reported improved yields and purity, which are critical for further pharmacological evaluations.

In addition to synthetic advancements, the pharmacological profile of this compound has been extensively investigated. Preclinical studies have demonstrated its potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Biochemical Pharmacology revealed that the compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another promising application of 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol is in oncology. Recent in vitro and in vivo studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. A 2023 publication in Cancer Research reported that the compound induces apoptosis in breast cancer cells by modulating this pathway, thereby inhibiting tumor growth. These findings underscore its potential as a targeted therapy for cancers with dysregulated PI3K signaling.

Despite these encouraging results, challenges remain in the development of this compound. Pharmacokinetic studies have indicated that it has moderate bioavailability and a relatively short half-life, which may limit its therapeutic utility. However, recent efforts have focused on structural modifications to improve its metabolic stability and absorption. For example, a 2023 study in European Journal of Medicinal Chemistry explored the introduction of prodrug strategies to enhance the compound's oral bioavailability, yielding promising preliminary results.

In conclusion, 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(tetrahydro-furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS: 932918-86-0) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations and further elucidate its mechanisms of action. As synthetic and pharmacological studies progress, this compound may pave the way for the development of novel drugs in inflammation, oncology, and beyond.